Tert-butyl 4-(4-methoxyphenyl)piperazine-1-carboxylate
Overview
Description
Tert-butyl 4-(4-methoxyphenyl)piperazine-1-carboxylate is a chemical compound with the CAS Number: 185460-26-8 . It has a molecular weight of 292.38 . The IUPAC name for this compound is tert-butyl 4-(4-methoxyphenyl)-1-piperazinecarboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H24N2O3/c1-16(2,3)21-15(19)18-11-9-17(10-12-18)13-5-7-14(20-4)8-6-13/h5-8H,9-12H2,1-4H3 . This indicates the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It is stored at room temperature .Scientific Research Applications
Synthesis and Characterization
- Tert-butyl 4-(4-methoxyphenyl)piperazine-1-carboxylate and its derivatives are synthesized and characterized using various spectroscopic methods like FT-IR, NMR, LCMS, and X-ray diffraction analysis. These studies provide insights into the molecular structure, confirming the linear or L-shaped configurations of the molecules, and help understand the crystal packing and intermolecular interactions (Kulkarni et al., 2016).
Biological Evaluation
- Some derivatives have been evaluated for their biological activities, showing moderate antibacterial and antifungal properties against several microorganisms. This suggests potential applications in developing antimicrobial agents (Kulkarni et al., 2016).
Crystal Structure and Conformational Analysis
- Detailed crystal structure studies, including Hirshfeld surface analysis and DFT calculations, have been conducted on this compound derivatives. These studies highlight the nature of intermolecular contacts and contribute to the understanding of molecular conformations and stability (Kumara et al., 2017).
Anticorrosive Behaviour
- Investigations into the anticorrosive properties of novel this compound derivatives have shown effectiveness in protecting carbon steel in corrosive environments. This implies potential applications in corrosion inhibition in industrial settings (Praveen et al., 2021).
Potential in PET Imaging
- Carbon-11 labeled derivatives of this compound have been explored as potential PET radioligands for imaging dopamine D3 receptors, indicating its applications in neuroimaging and the study of neurological disorders (Gao et al., 2008).
Safety and Hazards
Future Directions
While specific future directions for this compound are not mentioned, compounds containing piperazine rings are considered important in the field of drug discovery due to their easy modificability, proper alkalinity, water solubility, and the capacity for the formation of hydrogen bonds and adjustment of molecular physicochemical properties .
Mechanism of Action
Target of Action
“Tert-butyl 4-(4-methoxyphenyl)piperazine-1-carboxylate” is a derivative of piperazine . Piperazine derivatives are known to have a wide range of biological activities and are used as building blocks in the synthesis of various therapeutic agents . .
Mode of Action
Piperazine derivatives often interact with their targets through non-covalent interactions such as hydrogen bonding and hydrophobic interactions .
Properties
IUPAC Name |
tert-butyl 4-(4-methoxyphenyl)piperazine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O3/c1-16(2,3)21-15(19)18-11-9-17(10-12-18)13-5-7-14(20-4)8-6-13/h5-8H,9-12H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKFRRJHIJQRWNW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=C(C=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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